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Compound of Interest

Benzyl 4-hydroxypiperidine-1-
Compound Name:
carboxylate

cat. No.: B1273280

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and potential applications of Benzyl 4-hydroxypiperidine-1-carboxylate. The information is
intended to support research and development efforts in the fields of medicinal chemistry and

drug discovery.

Core Chemical Properties

Benzyl 4-hydroxypiperidine-1-carboxylate is a key synthetic intermediate. Its physical and
chemical properties are summarized below. The compound can exist as both a solid and a
colorless to orange oil, which should be noted when handling and characterizing the
substance.
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Property Value Source(s)
Molecular Formula C13H17NOs3 [1112113114]
Molecular Weight 235.28 g/mol [11[2][3]
Appearance Solid or QOil [41[5]
Boiling Point 167 °C at 0.2 mmHg [2][5]
Density 1.554 g/mL at 25 °C [21[5]

Refractive Index (n20/D)

1.543

[5]

Flash Point >230 °F (>110 °C) [2][5]

pKa (Predicted) 14.79 £ 0.20 [5]

CAS Number 95798-23-5 [11[2]1[3][4]
Identifiers:

Spectroscopic Data

Spectroscopic data is crucial for the structural confirmation of Benzyl 4-hydroxypiperidine-1-

InChlKey: JKIUUDJOCYHIGY-UHFFFAOY SA-N[1]

SMILES: C1CN(CCC10)C(=0)OCC2=CC=CC=C2[1]

IUPAC Name: benzyl 4-hydroxypiperidine-1-carboxylate[1]
Synonyms: 1-(Benzyloxycarbonyl)-4-piperidinol, N-Cbz-4-hydroxypiperidine[4][5]

InChl: InChl=1S/C13H17NO3/c15-12-6-8-14(9-7-12)13(16)17-10-11-4-2-1-3-5-11/h1-
5,12,15H,6-10H2[1]

carboxylate. While detailed peak assignments are beyond the scope of this guide, sources for

spectral data are available.

e 'H and 3C NMR: Data are available from suppliers such as Sigma-Aldrich.[1]
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e Mass Spectrometry: GC-MS data is available.[1] A mass spectrum from a chemical ionization
source shows a peak at m/z 236 (M+1).[5]

« Infrared (IR) Spectroscopy: ATR-IR spectra are available.[1]

Experimental Protocols

The following is a representative experimental protocol for the synthesis of Benzyl 4-
hydroxypiperidine-1-carboxylate.

Synthesis of N-Benzyloxycarbonyl-4-hydroxypiperidine:
This procedure involves the reaction of 4-hydroxypiperidine with benzyl chloroformate.
o Materials:

o 4-hydroxypiperidine

o Benzyl chloroformate

o 1N aqueous Sodium Hydroxide (NaOH) solution

o Dioxane

o Hydrochloric acid (HCI)

o Ethyl acetate (EtOAC)

o Water

o Saturated brine solution

o Anhydrous sodium sulfate

o Silica gel for column chromatography

o Petroleum ether, Dichloromethane, Acetonitrile, Methanol (for chromatography)

e Procedure:
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o To a cooled and well-stirred mixture of 4-hydroxypiperidine (1 equivalent), 1N aqueous
NaOH solution (1.2 equivalents), and dioxane, slowly add benzyl chloroformate (1.2
equivalents) dropwise over 30 minutes.

o After the addition is complete, continue to stir the reaction mixture for an additional 30
minutes.

o Upon reaction completion, treat the mixture with water.

o Concentrate the mixture and then acidify with hydrochloric acid to a pH of 2.

o Extract the acidified aqueous phase with ethyl acetate.

o Combine the organic phases and wash sequentially with water and saturated brine.

o Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced
pressure to obtain the crude product.

o Purify the crude product by flash column chromatography on silica gel. The eluent can be
a gradient of petroleum ether with dichloromethane and acetonitrile containing a small
percentage of methanol.[5]

o Expected Outcome: The final product, N-Cbz-4-hydroxypiperidine, is typically obtained as an

oil with a high yield (e.g., 99%).[5]

Logical Workflow for Synthesis and Purification

The following diagram illustrates the general workflow for the synthesis and purification of
Benzyl 4-hydroxypiperidine-1-carboxylate.
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Synthesis and Purification Workflow
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Synthesis and Purification Workflow

Role in Drug Discovery and Signaling Pathways

Benzyl 4-hydroxypiperidine-1-carboxylate is primarily utilized as a versatile building block in
the synthesis of more complex molecules with potential therapeutic applications.[6][7] While the
compound itself is not typically the final active pharmaceutical ingredient (API), its piperidine
scaffold is a common feature in many biologically active compounds.

Derivatives of this molecule have been investigated for a variety of pharmacological activities.
For instance, related structures have shown potential as:
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o Histamine H3 Receptor Antagonists: The piperidine core is a key structural motif in the
development of antagonists for this receptor, which is a target for treating neurological and

cognitive disorders.[8]

o Acetylcholinesterase (AChE) Inhibitors: Modifications of the piperidine ring can lead to
compounds that inhibit AChE, an enzyme implicated in Alzheimer's disease.[8]

The benzyl carbamate group serves as a common protecting group for the piperidine nitrogen,
allowing for selective chemical modifications at other positions of the molecule. This strategic
protection is fundamental in multi-step syntheses of drug candidates.

The logical relationship of its role as a building block is depicted below.

Role as a Synthetic Intermediate
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Role as a Synthetic Intermediate

Safety Information

Benzyl 4-hydroxypiperidine-1-carboxylate is classified as an irritant.[1]
e Hazard Statements:

o H315: Causes skin irritation.[1]

o H319: Causes serious eye irritation.[1]

o H335: May cause respiratory irritation.[1]

e Precautionary Statements:

[¢]

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1]

[¢]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[1]

o

P302+P352: IF ON SKIN: Wash with plenty of soap and water.[1]

o

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[1]

It is essential to handle this chemical in a well-ventilated area using appropriate personal
protective equipment (PPE), including gloves and safety glasses.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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